Cas no 1353946-45-8 (2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol)

• Product Name: 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol
• CAS No: 1353946-45-8
• MF: C₉H₁₉NO₂
• MW: 173.25266289711
• CID: 2156151
• Update Time: 2025-05-19

2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol Chemical and Physical Properties

Names and Identifiers

• 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol
• 2-((1-Methylpiperidin-2-yl)methoxy)ethanol
• AM92260
• 2-(1-methylpiperidin-2-ylmethoxy)ethanol

• Inchi： 1S/C9H19NO2/c1-10-5-3-2-4-9(10)8-12-7-6-11/h9,11H,2-8H2,1H3
• InChI Key： AIVKDPHZXPKXHI-UHFFFAOYSA-N
• SMILES： O(CCO)CC1CCCCN1C

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 4
• Complexity: 119
• Topological Polar Surface Area: 32.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines

Additional information on 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol

Research Brief on 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol (CAS: 1353946-45-8): Recent Advances and Applications

The compound 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol (CAS: 1353946-45-8) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique piperidine-based structure and ether-alcohol functional groups, has shown promising potential in various therapeutic applications. Recent studies have explored its role as a key intermediate in the synthesis of novel bioactive compounds, particularly in the development of central nervous system (CNS) targeting drugs. The compound's structural versatility allows for modifications that can enhance its pharmacokinetic properties, making it a valuable scaffold in medicinal chemistry.

One of the most notable advancements in the research of 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol is its application in the design of selective receptor modulators. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of ligands targeting the α7 nicotinic acetylcholine receptor (α7 nAChR), which is implicated in cognitive disorders such as Alzheimer's disease. The study highlighted the compound's ability to improve blood-brain barrier permeability while maintaining low cytotoxicity, a critical factor in CNS drug development. These findings underscore the compound's potential as a building block for next-generation neurotherapeutics.

In addition to its CNS applications, recent research has explored the antimicrobial properties of derivatives of 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol. A 2022 publication in Bioorganic & Medicinal Chemistry Letters reported that certain analogs of this compound exhibited potent activity against multidrug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The study attributed this activity to the compound's ability to disrupt bacterial cell membrane integrity, suggesting a novel mechanism of action that could circumvent existing resistance pathways. These findings open new avenues for the development of antibiotics targeting resistant infections.

Another significant area of research involves the use of 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol in drug delivery systems. A 2023 study in the International Journal of Pharmaceutics investigated its incorporation into polymeric nanoparticles for targeted drug delivery. The results indicated that the compound's hydrophilic-lipophilic balance (HLB) could be finely tuned to optimize drug loading and release kinetics, making it an attractive candidate for personalized medicine approaches. This research aligns with the growing trend of leveraging chemical modifications to enhance the efficacy and specificity of drug delivery platforms.

Despite these promising developments, challenges remain in the clinical translation of 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol-based therapeutics. Issues such as metabolic stability, scalability of synthesis, and potential off-target effects require further investigation. Ongoing studies are focusing on structure-activity relationship (SAR) analyses to identify optimal derivatives with improved therapeutic indices. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into clinical applications.

In conclusion, 2-(1-Methyl-piperidin-2-ylmethoxy)-ethanol (CAS: 1353946-45-8) represents a versatile and promising scaffold in chemical biology and pharmaceutical research. Its applications span from CNS therapeutics to antimicrobial agents and drug delivery systems, highlighting its broad utility. As research continues to uncover its potential, this compound is poised to play a pivotal role in addressing unmet medical needs. Future studies should prioritize optimizing its pharmacological properties and advancing preclinical evaluations to bridge the gap between bench and bedside.